
"N-(2,2-dimethoxyethyl)cyclohexanamine
molecular weight"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-(2,2-

dimethoxyethyl)cyclohexanamine

Cat. No.: B1305079 Get Quote

Technical Guide: N-(2,2-
dimethoxyethyl)cyclohexanamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-(2,2-
dimethoxyethyl)cyclohexanamine, a cyclohexanamine derivative with potential applications

in organic synthesis and medicinal chemistry. This document consolidates key physicochemical

data, outlines a detailed, representative experimental protocol for its synthesis, and discusses

standard analytical methods for its characterization. Furthermore, a speculative exploration of a

potential biological signaling pathway is presented for illustrative purposes, given the known

activities of structurally related compounds. All quantitative data is summarized for clarity, and

key processes are visualized using diagrams.

Physicochemical Properties
N-(2,2-dimethoxyethyl)cyclohexanamine is a substituted amine with a molecular structure

that lends itself to further chemical modification. The key quantitative properties of this

compound are summarized in the table below.
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Property Value Source

Molecular Weight 187.28 g/mol [1]

Molecular Formula C₁₀H₂₁NO₂ [1]

CAS Number 99863-45-3 [1]

Boiling Point 243.7 ± 20.0 °C at 760 mmHg

Synthesis Protocol: Reductive Amination
A common and effective method for the synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine is through the reductive amination of cyclohexanone with

aminoacetaldehyde dimethyl acetal. This two-step, one-pot reaction involves the formation of

an imine intermediate, which is then reduced to the final amine.

Experimental Workflow
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Reaction Setup

Reduction

Work-up and Purification

Cyclohexanone +
Aminoacetaldehyde dimethyl acetal +

Solvent (e.g., Methanol)

Stir at room temperature
(Formation of imine intermediate)

Add reducing agent
(e.g., Sodium borohydride)

in portions

Continue stirring
(e.g., 12-24 hours)

Quench reaction
(e.g., with water)

Extract with organic solvent
(e.g., Ethyl acetate)

Dry organic layer
(e.g., with Na₂SO₄)

Purify by column chromatography

N-(2,2-dimethoxyethyl)cyclohexanamine
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Analytical Characterization

Purified Product

NMR Spectroscopy
(¹H, ¹³C)

Structural Elucidation
Mass SpectrometryMolecular Weight Confirmation

IR Spectroscopy
Functional Group Identification
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Cell Membrane

Cytosol

β1-Adrenergic Receptor

Gs Protein

Activates

Adenylyl Cyclase

Activates

cAMP

Converts ATP to

Protein Kinase A (PKA)

Activates

L-type Ca²⁺ Channel

Phosphorylates

Ca²⁺ Influx

Increases

N-(2,2-dimethoxyethyl)cyclohexanamine
(Hypothetical Antagonist)

Inhibits

Epinephrine
(Agonist)

Activates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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